Cas no 173206-51-4 (1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl-)

• Product Name: 1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl-
• CAS No: 173206-51-4
• MF: C₁₈H₁₆N₂
• MW: 260.333044052124
• CID: 1361985
• PubChem ID: 71353535
• Update Time: 2025-04-20

1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl-
• 2-isocyano-5-(4-isocyano-3,5-dimethylphenyl)-1,3-dimethylbenzene
• 173206-51-4
• 4,4'-Diisocyano-3,3',5,5'-tetramethyl-1,1'-biphenyl
• DTXSID50778267

• Inchi： 1S/C18H16N2/c1-11-7-15(8-12(2)17(11)19-5)16-9-13(3)18(20-6)14(4)10-16/h7-10H,1-4H3
• InChI Key： CCERNTLXMJNPCS-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1C(C)=CC(=CC=1C)C1C=C(C)C(=C(C)C=1)[N+]#[C-]

Computed Properties

• Exact Mass: 260.13148
• Monoisotopic Mass: 260.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 8.7Ų

Experimental Properties

• PSA: 8.72